2-[5-(2-Methyl-[1,3]dioxolan-2-yl)-furan-2-yl]-thioacetamide

• Molecular Formula: C10H13NO3S
• Molecular Weight: 227.28 g/mol
• IUPAC Name: 2-[5-(2-methyl-1,3-dioxolan-2-yl)furan-2-yl]ethanethioamide
• InChI: InChI=1S/C10H13NO3S/c1-10(12-4-5-13-10)8-3-2-7(14-8)6-9(11)15/h2-3H,4-6H2,1H3,(H2,11,15)
• InChI Key: LYBMGLJKEMMUHG-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCCO1)C2=CC=C(O2)CC(=S)N

Description

2-[5-(2-Methyl-[1,3]dioxolan-2-yl)-furan-2-yl]-thioacetamide is a useful research compound. Its molecular formula is C10H13NO3S and its molecular weight is 227.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), hexamethyldisilthiane (9.45 mL, 45.07 mmol) was added dropwise to a solution of NaOMe (2.51 g, 45.07 mmol) in dry DMF (40 mL) and the reaction mixture was stirred at rt for 15 min. This dark blue solution was then added to a solution of [5-(2-methyl-[1,3]dioxolan-2-yl)-furan-2-yl]-acetonitrile (3.48 g, 18.03 mmol) in DMF (30 mL) and the reaction mixture was stirred for 16 h at rt. Water (300 mL) was then added and the mixture was extracted twice with EA (300 mL). The combined org. phases were dried over MgSO4, filtered, and the solvent was removed under reduced pressure. Purification of the residue by FC (6:4 hept-EA) gave the title compound as a yellow oil. TLC: rf (6:4 hept-EA)=0.18. LC-MS-conditions 02: tR=0.74 min, [M+H]+=228.44.